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Compound of Interest

Compound Name: SR-3029

Cat. No.: B610973 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of SR-3029 in cell culture

experiments. SR-3029 is a potent and selective dual inhibitor of Casein Kinase 1δ (CK1δ) and

Casein Kinase 1ε (CK1ε), key regulators of various cellular processes, most notably the Wnt/β-

catenin signaling pathway.[1][2][3] Aberrant Wnt signaling is implicated in the progression of

numerous cancers, making SR-3029 a valuable tool for cancer research and drug

development.[4][5]

Mechanism of Action
SR-3029 acts as an ATP-competitive inhibitor of CK1δ and CK1ε.[2] In the canonical Wnt/β-

catenin pathway, a "destruction complex" (comprising Axin, APC, GSK3β, and CK1)

phosphorylates β-catenin, targeting it for ubiquitination and proteasomal degradation. Wnt

ligand binding to its receptor disrupts this complex, leading to the stabilization and nuclear

translocation of β-catenin, where it activates target gene transcription. SR-3029, by inhibiting

CK1δ/ε, interferes with the function of the destruction complex, leading to a decrease in β-

catenin levels and subsequent downregulation of Wnt signaling.[4][5] This inhibition has been

shown to induce apoptosis and suppress the growth of cancer cells with overactive Wnt

signaling.[4]

Data Presentation
Table 1: In Vitro Inhibitory Activity of SR-3029
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Target IC50 (nM) Assay Type Reference

CK1δ 44 Cell-free assay [1][2]

CK1ε 260 Cell-free assay [1][2]

CDK4/cyclin D1 576 Not Specified [2][6]

CDK4/cyclin D3 368 Not Specified [2][6]

CDK6/cyclin D1 428 Not Specified [2][6]

CDK6/cyclin D3 427 Not Specified [2][6]

FLT3 3000 Not Specified [2][6]

Table 2: Anti-proliferative Activity of SR-3029 in Various
Cancer Cell Lines

Cell Line Cancer Type EC50 (nM) Assay Type Reference

A375 Melanoma 86 MTT Assay [2][7]

Pancreatic

Cancer Cell

Lines

Pancreatic

Ductal

Adenocarcinoma

5 - 400
Proliferation

Assay
[8]

Bladder Cancer

Cell Lines
Bladder Cancer 5 - 400

Proliferation

Assay
[8]

MCF7 Breast Cancer
Less Potent

Activity
Not Specified [2]

T47D Breast Cancer
Less Potent

Activity
Not Specified [2]
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Caption: Wnt/β-catenin signaling pathway and the inhibitory action of SR-3029.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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